Cas no 1153003-00-9 (6-bromo-4-chloro-8-methyl-2-propylquinoline)

• Product Name: 6-bromo-4-chloro-8-methyl-2-propylquinoline
• CAS No: 1153003-00-9
• MF: C₁₃H₁₃BrClN
• MW: 298.606021642685
• CID: 1205358
• PubChem ID: 43668462
• Update Time: 2025-04-20

6-bromo-4-chloro-8-methyl-2-propylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-8-methyl-2-propylquinoline
• CTK8E5366
• ZINC36075730
• AKOS009865829
• CTK8E5366; ZINC36075730; AKOS009865829;
• DTXSID90656297
• MFCD12114954
• 1153003-00-9

• Inchi： 1S/C13H13BrClN/c1-3-4-10-7-12(15)11-6-9(14)5-8(2)13(11)16-10/h5-7H,3-4H2,1-2H3
• InChI Key： GNWGWBKRDSACEN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(=CC(CCC)=N2)Cl

Computed Properties

• Exact Mass: 296.99200
• Monoisotopic Mass: 296.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.91160